Cas no 220181-81-7 (Lanost-8-en-26-oicacid, 12-(acetyloxy)-3,15-dihydroxy-7,11,23-trioxo-, (3b,12b,15b,25R)-)
220181-81-7 structure
Product Name:Lanost-8-en-26-oicacid, 12-(acetyloxy)-3,15-dihydroxy-7,11,23-trioxo-, (3b,12b,15b,25R)-
CAS No:220181-81-7
MF:C32H46O9
MW:574.702250957489
CID:264372
PubChem ID:131751361
Update Time:2024-03-01
Lanost-8-en-26-oicacid, 12-(acetyloxy)-3,15-dihydroxy-7,11,23-trioxo-, (3b,12b,15b,25R)- Chemical and Physical Properties
Names and Identifiers
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- Lanost-8-en-26-oicacid, 12-(acetyloxy)-3,15-dihydroxy-7,11,23-trioxo-, (3b,12b,15b,25R)-
- Lanost-8-en-26-oic acid, 12-(acetyloxy)-3,15-dihydroxy-7,11,23-trioxo-, (3β,12β,15β,25R)-
- Ganoderic acid alpha
- (-)-Ganoderic acid alpha
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- Inchi: 1S/C32H46O9/c1-15(11-18(34)12-16(2)28(39)40)19-13-23(37)32(8)24-20(35)14-21-29(4,5)22(36)9-10-30(21,6)25(24)26(38)27(31(19,32)7)41-17(3)33/h15-16,19,21-23,27,36-37H,9-14H2,1-8H3,(H,39,40)
- InChI Key: QVALJVWVGGEFKU-UHFFFAOYSA-N
- SMILES: OC1CC(C(C)CC(CC(C(=O)O)C)=O)C2(C)C(C(C3=C(C(CC4C(C)(C)C(CCC43C)O)=O)C21C)=O)OC(C)=O
Computed Properties
- Exact Mass: 574.31418304g/mol
- Monoisotopic Mass: 574.31418304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 41
- Rotatable Bond Count: 8
- Complexity: 1220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 10
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 155Ų
Lanost-8-en-26-oicacid, 12-(acetyloxy)-3,15-dihydroxy-7,11,23-trioxo-, (3b,12b,15b,25R)- Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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